2-methyl-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)benzamide

• IUPAC Name: 2-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]benzamide
• InChI: InChI=1S/C17H21N3O2/c1-13-4-2-3-5-16(13)17(21)19-15-10-18-20(12-15)11-14-6-8-22-9-7-14/h2-5,10,12,14H,6-9,11H2,1H3,(H,19,21)
• InChI Key: LYKWOEXBBDUTNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CN(N=C2)CC3CCOCC3
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol

Description

2-methyl-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)benzamide, also known as THPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. THPP is a pyrazole derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Scientific Research Applications

Co-crystal Formation and Drug Potential

Research on cocrystals of pyrazinamide (a compound structurally similar to the given chemical) with hydroxybenzoic acids demonstrates potential in drug development. These cocrystals, investigated through computational simulations and molecular dynamics, suggest inhibitory activity against mycobacterium tuberculosis and methylenetetrahydrofolate reductase. Additionally, their good light harvesting efficiency makes them viable for use in photovoltaic systems for energy conversion (Al‐Otaibi et al., 2020).

Synthesis and Structural Studies

The synthesis and structural characterization of related benzamide derivatives have been a focus of several studies. For instance, research on N-(1,7-Dioxotetrahydropyrazolo[1,2-a]pyrazol-2-yl)benzamide derivatives emphasizes catalyst-free synthesis methods, indicating a trend towards more efficient and environmentally friendly chemical processes (Liu et al., 2014). Similarly, studies on benzothiazole derivatives with similar structural elements have shown significant antitumor activity, highlighting the therapeutic potential of these compounds (Yoshida et al., 2005).

Applications in Antimicrobial and Antiviral Therapy

Several studies focus on the antimicrobial and antiviral potentials of related compounds. For example, 3-Hydroxy-6-methyl-4-oxo-4H-pyran-2-carboxamide derivatives exhibit significant antimicrobial activity against various bacteria and fungi (Aytemir et al., 2003). Additionally, benzamide-based 5-aminopyrazoles have been tested for their anti-influenza A virus (subtype H5N1) activity, indicating their potential as antiviral agents (Hebishy et al., 2020).

Crystal Structure and Molecular Interactions

The crystal structures of related compounds have been extensively studied. These analyses reveal the importance of hydrogen bonding, weak intermolecular interactions, and the role of functional groups in stabilizing molecular structures (Kranjc et al., 2011). Such studies are crucial for understanding the behavior of these compounds in various applications, including drug design and material science.

Miscellaneous Applications

Other studies explore diverse applications, such as the use of tetra-methyl ammonium hydroxide for synthesizing tetrahydrobenzo[b]pyran derivatives, showcasing the versatility of related chemical reactions in different contexts (Balalaie et al., 2007).